Cas no 859207-02-6 (5-Bromo-2-(4-methoxybenzylamino)pyrimidine)

• Product Name: 5-Bromo-2-(4-methoxybenzylamino)pyrimidine
• CAS No: 859207-02-6
• MF: C₁₂H₁₂BrN₃O
• MW: 294.147181510925
• MDL: MFCD12756477
• CID: 857160
• PubChem ID: 46739577
• Update Time: 2025-10-28

5-Bromo-2-(4-methoxybenzylamino)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-(4-METHOXYBENZYLAMINO)PYRIMIDINE
• 5-Bromo-N-(4-methoxybenzyl)pyrimidin-2-amine
• 5-bromo-N-[(4-methoxyphenyl)methyl]pyrimidin-2-amine
• (5-bromo-pyrimidin-2-yl)-(4-methoxy-benzyl)-amine
• (5-Brom-pyrimidin-2-yl)-(4-methoxy-benzyl)-amin
• PYJFALQWZLZRBT-UHFFFAOYSA-N
• DTXSID40675175
• 859207-02-6
• SCHEMBL2392295
• MFCD12756477
• AKOS013186097
• BS-24274
• CS-0456484
• SB58957
• DB-368330
• 5-Bromo-2-(4-methoxybenzylamino)pyrimidine

• MDL： MFCD12756477
• Inchi： 1S/C12H12BrN3O/c1-17-11-4-2-9(3-5-11)6-14-12-15-7-10(13)8-16-12/h2-5,7-8H,6H2,1H3,(H,14,15,16)
• InChI Key： PYJFALQWZLZRBT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 293.01600
• Monoisotopic Mass: 293.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 50.27000
• LogP: 2.28170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-Bromo-2-(4-methoxybenzylamino)pyrimidine

5-Bromo-2-(4-Methoxybenzylamino)pyrimidine (CAS No. 859207-02-6): An Overview and Recent Developments

5-Bromo-2-(4-methoxybenzylamino)pyrimidine (CAS No. 859207-02-6) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention for its role in the development of novel therapeutic agents and its applications in chemical synthesis.

The molecular structure of 5-Bromo-2-(4-methoxybenzylamino)pyrimidine consists of a pyrimidine core substituted with a bromine atom at the 5-position and a 4-methoxybenzylamino group at the 2-position. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for various research and industrial applications.

In recent years, there has been a growing interest in the use of pyrimidine derivatives, including 5-Bromo-2-(4-methoxybenzylamino)pyrimidine, for their potential therapeutic effects. Studies have shown that these compounds can exhibit a range of biological activities, such as antiviral, anticancer, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the antiviral activity of certain pyrimidine derivatives against various viral strains, including influenza and herpes simplex viruses.

The bromine substitution at the 5-position of the pyrimidine ring is particularly noteworthy. Bromine is known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and reach their target sites. This property is crucial for developing drugs that need to penetrate specific tissues or cells. Additionally, the methoxybenzylamino group at the 2-position provides additional functional versatility, allowing for further chemical modifications to optimize the compound's pharmacological profile.

In the context of drug discovery, 5-Bromo-2-(4-methoxybenzylamino)pyrimidine has been explored as a lead compound for the development of new therapeutic agents. Researchers have used this compound as a starting point to synthesize analogs with enhanced biological activities and improved pharmacokinetic properties. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of several derivatives of 5-Bromo-2-(4-methoxybenzylamino)pyrimidine, which showed promising anticancer activity against various cancer cell lines.

Beyond its potential as a therapeutic agent, 5-Bromo-2-(4-methoxybenzylamino)pyrimidine also finds applications in chemical synthesis. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse functionalities. Chemists have utilized this compound in various synthetic routes to create novel compounds with potential applications in materials science, catalysis, and other areas.

The synthesis of 5-Bromo-2-(4-methoxybenzylamino)pyrimidine typically involves multistep reactions that include nucleophilic substitution, coupling reactions, and functional group transformations. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in both academic research and industrial settings.

In conclusion, 5-Bromo-2-(4-methoxybenzylamino)pyrimidine (CAS No. 859207-02-6) is a promising compound with a wide range of potential applications in chemistry and pharmacology. Its unique molecular structure and versatile functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.